Cas no 1704955-56-5 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1704955-56-5
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 6492935
• PubChem ID: 104770791
• Update Time: 2025-05-19

(3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• 1704955-56-5
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• EN300-1284883

• Inchi： 1S/C12H18N2O4S/c1-7-6-19-10(13-7)8(5-9(15)16)14-11(17)18-12(2,3)4/h6,8H,5H2,1-4H3,(H,14,17)(H,15,16)/t8-/m0/s1
• InChI Key： FHWSXGBUVQAYAQ-QMMMGPOBSA-N
• SMILES： S1C=C(C)N=C1[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

Comprehensive Overview of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1704955-56-5)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1704955-56-5) is a specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a thiazole ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. The 4-methyl-1,3-thiazol-2-yl moiety contributes to its bioactivity, while the Boc-protected amino acid functionality ensures stability during synthetic processes.

In recent years, the demand for chiral intermediates like 1704955-56-5 has surged due to their critical role in asymmetric synthesis and targeted drug design. Researchers frequently search for "Boc-protected thiazole derivatives" or "chiral amino acid synthesis" to explore applications in cancer therapeutics, antiviral agents, and neurological disorder treatments. This compound’s versatility aligns with trends in precision medicine and green chemistry, as it enables efficient, enantioselective reactions with minimal waste generation.

The synthesis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid typically involves multi-step protocols, including asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with regulatory standards like ICH guidelines. Its CAS No. 1704955-56-5 serves as a unique identifier in global chemical databases, facilitating procurement and literature reviews.

Beyond pharmaceuticals, this compound has garnered attention in material science for designing bioactive coatings and smart polymers. Questions like "How to modify thiazole derivatives for enhanced solubility?" or "Boc deprotection conditions for sensitive substrates?" reflect user interest in optimizing its utility. Innovations in continuous flow chemistry further enhance its scalability, addressing industrial needs for cost-effective production.

In summary, 1704955-56-5 exemplifies the intersection of structural complexity and functional adaptability, driving advancements across life sciences. Its relevance to drug discovery pipelines and sustainable synthesis ensures continued exploration, supported by robust scientific literature and evolving AI-driven molecular modeling tools.